(S)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid
CAS No.:
Cat. No.: VC18895487
Molecular Formula: C9H8F4N2O2
Molecular Weight: 252.17 g/mol
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Specification
| Molecular Formula | C9H8F4N2O2 |
|---|---|
| Molecular Weight | 252.17 g/mol |
| IUPAC Name | 2-amino-5-[(1S)-1-amino-2,2,2-trifluoroethyl]-4-fluorobenzoic acid |
| Standard InChI | InChI=1S/C9H8F4N2O2/c10-5-2-6(14)4(8(16)17)1-3(5)7(15)9(11,12)13/h1-2,7H,14-15H2,(H,16,17)/t7-/m0/s1 |
| Standard InChI Key | LHACKWDOTMXCME-ZETCQYMHSA-N |
| Isomeric SMILES | C1=C(C(=CC(=C1C(=O)O)N)F)[C@@H](C(F)(F)F)N |
| Canonical SMILES | C1=C(C(=CC(=C1C(=O)O)N)F)C(C(F)(F)F)N |
Introduction
(S)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid is a complex organic compound with a molecular formula of C9H8F4N2O2 and a molecular weight of 252.17 g/mol . This compound is part of a broader class of fluorinated organic compounds, which are known for their diverse applications in pharmaceuticals, materials science, and other fields.
Synthesis and Preparation
While specific synthesis methods for (S)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid are not detailed in the available literature, compounds with similar structures often involve multi-step reactions including coupling reactions and fluorination steps. For example, compounds with trifluoroethyl groups can be synthesized using methods involving trifluoroacetic acid derivatives .
Related Compounds
The (R)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid is a stereoisomer of the compound , differing only in the stereochemistry at the chiral center . Both compounds share similar chemical properties but may exhibit different biological activities due to their stereochemical differences.
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